![molecular formula C17H16N2O7S B4010341 2-(4-nitrophenyl)-2-oxoethyl N-[(4-methylphenyl)sulfonyl]glycinate](/img/structure/B4010341.png)
2-(4-nitrophenyl)-2-oxoethyl N-[(4-methylphenyl)sulfonyl]glycinate
Overview
Description
2-(4-nitrophenyl)-2-oxoethyl N-[(4-methylphenyl)sulfonyl]glycinate is a useful research compound. Its molecular formula is C17H16N2O7S and its molecular weight is 392.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 392.06782203 g/mol and the complexity rating of the compound is 637. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Electrochemical Properties and Reactions
Electrochemical studies on similar aryl sulfones with electron-withdrawing substituents, such as nitro groups, have shown unique behaviors under reduction conditions. These studies highlight the stability and reactivity of the radical anions formed, leading to products like p-nitrophenolate, which have applications in synthesizing other chemicals through various reaction pathways (Pilard et al., 2001).
Catalysis and Oxidation Processes
Molybdenum-doped graphite carbon nitride (g-C3N4) catalysts have been developed for the oxidation of various substrates, demonstrating the potential of sulfone and nitrophenyl-based compounds in enhancing catalytic activity for industrial applications, such as the selective oxidation of sulfides to sulfoxides, and N-compounds to N-oxides (Gonçalves et al., 2018).
Synthesis of Optically Active Compounds
The synthesis of optically active compounds from chiral aldehydes using similar sulfone compounds has been demonstrated, showcasing the utility of these materials in creating important building blocks for biologically active compounds. This includes the synthesis of β-hydroxy-α-amino acid and α,β-diamino acid esters, which are vital in pharmaceuticals and biochemical research (Foresti et al., 2003).
Potential Pesticidal Activity
Research into tribromomethyl phenyl sulfone derivatives has uncovered their potential as novel pesticides. This demonstrates the role that sulfone and nitrophenyl groups can play in the development of new, effective agricultural chemicals (Borys et al., 2012).
Material Science and Polymer Research
In material science and polymer research, compounds like guanidinium-functionalized poly(arylene ether sulfone) have been synthesized for applications in anion exchange polymer electrolytes. Such research highlights the versatility and potential of sulfone-based compounds in advanced material applications, including energy storage and conversion technologies (Kim et al., 2011).
Properties
IUPAC Name |
[2-(4-nitrophenyl)-2-oxoethyl] 2-[(4-methylphenyl)sulfonylamino]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O7S/c1-12-2-8-15(9-3-12)27(24,25)18-10-17(21)26-11-16(20)13-4-6-14(7-5-13)19(22)23/h2-9,18H,10-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTPPJONGPDCBGI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NCC(=O)OCC(=O)C2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O7S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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